Cas no 5035-27-8 (Pregna-1,4-diene-3,20-dione,11b-[(a-ethoxybenzyl)oxy]-17,21-dihydroxy-,cyclic acetal with benzaldehyde(8CI))

• Product Name: Pregna-1,4-diene-3,20-dione,11b-[(a-ethoxybenzyl)oxy]-17,21-dihydroxy-,cyclic acetal with benzaldehyde(8CI)
• CAS No: 5035-27-8
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 387152
• PubChem ID: 246867
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,11b-[(a-ethoxybenzyl)oxy]-17,21-dihydroxy-,cyclic acetal with benzaldehyde(8CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,11b-[(a-ethoxybenzyl)oxy]-17,21-dihydroxy-,cyclic acetal with benzaldehyde(8CI)
• SCHEMBL9691001
• 6941-10-2
• 1-cyclohexyl-2-methylbut-3-yn-2-ol
• NSC-60449
• DTXSID40964632
• NSC60449
• 5035-27-8

• Inchi： 1S/C11H18O/c1-3-11(2,12)9-10-7-5-4-6-8-10/h1,10,12H,4-9H2,2H3
• InChI Key： RRNGHMGNTNAULY-UHFFFAOYSA-N
• SMILES： OC(C#C)(C)CC1CCCCC1

Computed Properties

• Exact Mass: 166.135765193g/mol
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų